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Compound of Interest

Compound Name: 2-Bromoethyl acetate

Cat. No.: B108633

Essential Safety and Handling Guide for 2-
Bromoethyl Acetate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 2-Bromoethyl acetate, including operational and disposal plans to build a foundation
of trust and safety in your laboratory practices.

Chemical Identifier:

o Name: 2-Bromoethyl acetate

e Synonyms: Acetic Acid 2-Bromoethyl Ester[1][2]
o CAS Number: 927-68-4[3]

Hazard Summary: 2-Bromoethyl acetate is a combustible liquid that can cause skin and
serious eye irritation.[4] It may also cause respiratory irritation.[4] It is identified as a
lachrymator, a substance that increases the flow of tears.[4][5]

Quantitative Data

A clear understanding of the physical and chemical properties of 2-Bromoethyl acetate is
critical for safe handling.
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Property Value Source
Molecular Formula C4H7BrOz [2]
Molecular Weight 167.00 g/mol [2][3]
Boiling Point 159 °C [3]
Melting Point -14t0-13.8 °C [31[6]
Density 1.514 g/mL at 25 °C [3]
Flash Point 71 °C (159.8 °F) - closed cup [3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Bromoethyl
acetate to prevent exposure.
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PPE Category

Item

Specifications and
Importance

Hand Protection

Chemical-resistant gloves

Nitrile gloves are
recommended. Always inspect
gloves for integrity before use
and employ proper removal
techniques to avoid skin
contact.[7] Dispose of
contaminated gloves after use
in accordance with applicable
laws and good laboratory

practices.[8]

Eye and Face Protection

Safety Goggles and Face
Shield

Wear chemical splash goggles.
[9] For enhanced protection
against splashes, an 8-inch
minimum face shield is

essential.[7]

Skin and Body Protection

Laboratory Coat

A flame-retardant and
antistatic protective lab coat
should be worn to protect from
skin exposure.[7] Ensure it is
clean and put on before work.
[10]

Respiratory Protection

NIOSH-approved Respirator

Work should be conducted in a
well-ventilated area, preferably
a chemical fume hood.[7][11] If
working outside a fume hood

or if there is a risk of inhalation,
a NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[5][7]

Operational Plan: Step-by-Step Handling Protocol
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Adherence to a strict operational protocol is crucial for minimizing risks associated with 2-

Bromoethyl acetate.

1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[4]

All work with 2-Bromoethyl acetate must be conducted in a well-ventilated area, preferably
within a certified chemical fume hood to avoid the inhalation of vapors.[7][11]

Use explosion-proof electrical, ventilating, and lighting equipment.[4][5]

. Handling:

Avoid contact with skin, eyes, and clothing.[12]

Do not breathe vapors or mist.[11]

Keep the container tightly closed when not in use.

Keep away from heat, sparks, and open flames as it is a combustible liquid.[4][7]

Use only non-sparking tools and take precautionary measures against static discharge.[5]
[11]

Wash hands thoroughly after handling.[1][4]

. Storage:

Store in a dry, cool, and well-ventilated place.[4][11]
Keep the container tightly closed.[11]

Store away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[4]

Emergency and Disposal Plan
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A clear and concise plan for emergencies and waste disposal is a critical component of
laboratory safety.

First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[4]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[4]
Remove and wash contaminated clothing before reuse.[11] If skin irritation persists, call a
physician.[4]

 Inhalation: Remove to fresh air.[4] If not breathing, give artificial respiration.[4][11] Seek
immediate medical attention.[11]

 Ingestion: Do NOT induce vomiting.[11][13] Clean mouth with water and drink plenty of water
afterwards.[4] Never give anything by mouth to an unconscious person.[11] Call a physician
immediately.[11]

Spill Response: In the event of a spill, follow the established protocol to ensure safety and
minimize environmental contamination.
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Evacuate Immediate Area

'

Don Appropriate PPE

'

Ensure Adequate Ventilation

'

Contain Spill with Inert Absorbent Material

'

Collect Waste into a Labeled, Closed Container

l

Decontaminate Spill Area

'

Dispose of as Hazardous Waste

Spill Cleaned Up

Click to download full resolution via product page

Workflow for handling a 2-Bromoethyl acetate spill.
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Disposal Plan: The disposal of 2-Bromoethyl acetate must be carried out in compliance with

all local, state, and federal regulations. As a halogenated organic compound, it requires special
handling.[7]

o Waste Segregation: 2-Bromoethyl acetate is classified as a halogenated organic waste. It is

crucial to segregate this waste from non-halogenated organic wastes.[7] Do not mix with

incompatible materials.[7]

o Waste Collection and Labeling: Collect waste 2-Bromoethyl acetate in a designated,

properly labeled, and sealed container.

» Disposal: Dispose of the contents and container to an approved waste disposal plant.[4][5]

Do not dispose of down the drain.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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